N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide

• IUPAC Name: N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C15H20N4O2S2/c16-11(20)7-22-14-19-18-13(23-14)17-12(21)15-4-8-1-9(5-15)3-10(2-8)6-15/h8-10H,1-7H2,(H2,16,20)(H,17,18,21)
• InChI Key: FXZQYBLMTALCKA-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=NN=C(S4)SCC(=O)N
• Molecular Formula: C15H20N4O2S2
• DSSTOX Substance ID: DTXSID501329303
• Molecular Weight: 352.5 g/mol
• Solubility: 44.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 893132-05-3

Description

N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide, also known as AETD, is a compound that has been gaining attention in scientific research due to its potential applications in various fields. AETD is a thiadiazole derivative that has been synthesized through a multistep process.

Scientific Research Applications

Molecular Interactions and Structural Analysis

Adamantane-1,3,4-thiadiazole hybrids have been synthesized and structurally analyzed to understand the nature of noncovalent interactions within these molecules. The orientation of the amino group and the impact of halogen substitutions on molecular interactions have been studied using crystallography and quantum theory approaches. Such studies highlight the significant roles of hydrogen bonding and other noncovalent interactions in stabilizing crystal structures, providing a foundation for designing molecules with desired physical and chemical properties (El-Emam et al., 2020).

Enzyme Inhibition for Therapeutic Applications

Several studies have focused on the inhibition of carbonic anhydrase (CA) by adamantane-1,3,4-thiadiazole derivatives. These compounds exhibit significant inhibitory activity against various CA isoforms, which play crucial roles in physiological processes such as respiration, acid-base balance, and CO2 transport. The unique binding pocket interactions of these inhibitors with CA isoforms suggest potential for designing isoform-selective inhibitors, which could have therapeutic applications in conditions like glaucoma and cancer (Avvaru et al., 2010).